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Compound of Interest

Compound Name: 2-Vinylanisole

Cat. No.: B1582427

Essential Safety and Handling Guide for 2-
Vinylanisole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Vinylanisole in a laboratory setting. The information is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Vinylanisole is a flammable liquid and vapor that can cause skin and eye irritation.[1][2][3][4]
Adherence to proper PPE protocols is mandatory to ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[3][4]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile).

To prevent skin contact, which
may cause irritation.[1][4][5]
Gloves must be inspected
before use and removed using
the proper technique to avoid

contamination.[4]

Body Protection

Long-sleeved laboratory coat.
A chemically resistant apron is
recommended when handling

larger quantities.

To protect skin from accidental

splashes and contact.[4][5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[3][4] If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.[6]

To prevent inhalation of
vapors, which can cause

respiratory irritation.[3][5]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Vinylanisole:
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Property Value

Molecular Formula CoH100[2]

Molecular Weight 134.18 g/mol

Appearance Liquid[3]

Density 0.999 g/mL at 25 °C[1][6]

Boiling Point 197 °C at 760 mmHg[2]

Flash Point 57.2 °C (135.0 °F) - closed cup[1][6]
Storage Temperature 2-8°C[1][6]

Step-by-Step Handling and Operational Plan

A. Preparation and Engineering Controls:

o Ventilation: Always handle 2-Vinylanisole in a well-ventilated area, preferably within a
certified chemical fume hood.[3][4]

« Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces.[4]
Use explosion-proof electrical and lighting equipment.[4]

« Static Discharge: Ground and bond all containers and transfer equipment to prevent the
buildup of static electricity.[4] Use non-sparking tools.[4]

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and in good working order.[3]

B. Handling Procedure:

» Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above.

o Container Inspection: Visually inspect the container for any signs of damage or leakage
before opening.
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» Dispensing: When transferring the liquid, do so carefully to avoid splashing. Keep the
container opening away from your breathing zone.

o Container Sealing: After use, ensure the container is tightly sealed to prevent the escape of
vapors.[3][4]

C. Storage:

e Location: Store 2-Vinylanisole in a cool, dry, and well-ventilated area designated for
flammable liquids.[3][4]

o Temperature: Maintain the storage temperature between 2-8°C.[1][6]
o Incompatibilities: Store away from strong oxidizing agents.[3]
Disposal Plan

A. Waste Collection:

+ Waste Container: Collect all waste containing 2-Vinylanisole, including contaminated
materials and the first rinse of empty containers, in a designated, properly labeled hazardous
waste container.[7]

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all
chemical constituents.[7]

» Container Management: Keep the waste container closed at all times, except when adding
waste. Do not overfill the container.[7]

B. Disposal Procedure:

o Professional Disposal: All chemical waste must be disposed of through an approved waste
disposal plant.[3]

o Empty Containers: After the first rinse (which is collected as hazardous waste), thoroughly
rinse the empty container with a suitable solvent. Allow the container to air dry completely
before disposal or recycling, following your institution's guidelines. For highly toxic materials,
the first three rinses must be collected as hazardous waste.[7]
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Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 2-Vinylanisole from
receipt to disposal, emphasizing safety checkpoints.
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Caption: Workflow for Safe Handling of 2-Vinylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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